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Compound of Interest

Compound Name: Fluticasone Furoate-d5

Cat. No.: B15614047

This technical guide provides a comprehensive overview of the molecular characteristics of
Fluticasone Furoate-d5, with a focus on its molecular weight. It is intended for researchers,
scientists, and professionals in the field of drug development and analytical chemistry. This
document details the compound's molecular properties, the methodologies for their
determination, and the mechanism of action of its non-deuterated counterpart.

Quantitative Data Summary

The incorporation of five deuterium atoms into the Fluticasone Furoate structure results in a
predictable increase in its molecular weight. The table below summarizes the key molecular
data for both the deuterated and non-deuterated forms.

Property Fluticasone Furoate-d5 Fluticasone Furoate
Molecular Formula C27H24DsF306S[1] C27H20F306S[2][3][4]
Molecular Weight 543.61 g/mol [1] 538.58 g/mol [5][6][7]
Monoisotopic Mass 543.19507803 Da]8] 538.163693965 Da[9]

Not explicitly available in
CAS Number 397864-44-7[3][4]
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Experimental Protocols for Molecular Weight
Determination

The determination of the precise molecular weight of small molecules like Fluticasone
Furoate-d5 is critical for compound identification, purity assessment, and quality control. Mass
spectrometry is the primary and most accurate method for this purpose.

Protocol: Molecular Weight Determination via Mass Spectrometry (MS)

Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. For a small
molecule like Fluticasone Furoate-d5, high-resolution mass spectrometry (HRMS) provides
the necessary accuracy to confirm its elemental composition.

Methodology:

o Sample Preparation: A dilute solution of Fluticasone Furoate-d5 is prepared in a suitable
volatile solvent, such as methanol or acetonitrile. The concentration is typically in the range
of 1-10 pg/mL.

¢ lonization: The sample solution is introduced into the mass spectrometer. Electrospray
ionization (ESI) is a common technique for molecules of this type. ESI generates gas-phase
ions from the liquid sample by applying a high voltage to a capillary, creating an aerosol. The
solvent evaporates, leaving charged analyte molecules.

o Mass Analysis: The generated ions are guided into a mass analyzer. High-resolution
analyzers, such as Time-of-Flight (TOF) or Orbitrap, are employed to separate ions based on
their m/z ratio with high precision. The analyzer measures the time it takes for ions to travel a
certain distance (in a TOF) or their frequency of oscillation (in an Orbitrap), which is then
converted to an m/z value.

o Detection and Data Analysis: The detector records the abundance of ions at each m/z value.
The resulting mass spectrum will show a peak corresponding to the molecular ion of
Fluticasone Furoate-d5. For ESI, this is often the protonated molecule [M+H]*. The
molecular weight is calculated from the measured m/z of this peak. The high resolution
allows for the differentiation of the deuterated compound from its non-deuterated counterpart
and other potential impurities.
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Visualizations: Mechanism of Action and
Experimental Workflow

To provide context for the application of Fluticasone Furoate, the following diagram illustrates
its established mechanism of action as a glucocorticoid receptor agonist. This pathway is
fundamental to its anti-inflammatory effects.
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Caption: Mechanism of action for Fluticasone Furoate.

The following diagram outlines the logical workflow for determining the molecular weight of a
small molecule standard like Fluticasone Furoate-d5 using mass spectrometry.
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Caption: Experimental workflow for molecular weight determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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